Cas no 831203-57-7 (Benzenamine, 4-[4-(phenylmethyl)-1-piperidinyl]-)

Benzenamine, 4-[4-(phenylmethyl)-1-piperidinyl]- structure
831203-57-7 structure
Product Name:Benzenamine, 4-[4-(phenylmethyl)-1-piperidinyl]-
CAS No:831203-57-7
MF:C18H22N2
MW:266.380684375763
CID:677822
PubChem ID:11687607
Update Time:2025-04-19

Benzenamine, 4-[4-(phenylmethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[4-(phenylmethyl)-1-piperidinyl]-
    • 4-(4-benzylpiperidin-1-yl)aniline
    • DTXSID70470635
    • 4-(4-BENZYLPIPERIDINO)ANILINE
    • SCHEMBL6427944
    • 831203-57-7
    • UPURCHIQBIHMMO-UHFFFAOYSA-N
    • 4-(4-Benzyl-piperidin-1-yl)-phenylamine
    • AKOS005639082
    • Inchi: 1S/C18H22N2/c19-17-6-8-18(9-7-17)20-12-10-16(11-13-20)14-15-4-2-1-3-5-15/h1-9,16H,10-14,19H2
    • InChI Key: UPURCHIQBIHMMO-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)N)CCC(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 266.178298710g/mol
  • Monoisotopic Mass: 266.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 29.3Ų
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